Cas no 1600125-90-3 (N-tert-butyl-2,6-dimethylmorpholine-4-carboxamide)

• Product Name: N-tert-butyl-2,6-dimethylmorpholine-4-carboxamide
• CAS No: 1600125-90-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6232646
• PubChem ID: 57632496
• Update Time: 2025-10-05

N-tert-butyl-2,6-dimethylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2,6-dimethylmorpholine-4-carboxamide
• SCHEMBL13605171
• F6543-7330
• 1600125-90-3
• AKOS029870107

• Inchi： 1S/C11H22N2O2/c1-8-6-13(7-9(2)15-8)10(14)12-11(3,4)5/h8-9H,6-7H2,1-5H3,(H,12,14)
• InChI Key： KNXYOFKTUVRVFE-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(NC(C)(C)C)=O)CC1C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-tert-butyl-2,6-dimethylmorpholine-4-carboxamide

N-Tert-Butyl-2,6-Dimethylmorpholine-4-Carboxamide: A Comprehensive Overview

N-Tert-butyl-2,6-dimethylmorpholine-4-carboxamide (CAS No. 1600125-90-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a morpholine ring substituted with tert-butyl and methyl groups, as well as a carboxamide functional group. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The morpholine ring in N-Tert-butyl-2,6-dimethylmorpholine-4-carboxamide serves as a versatile scaffold for further chemical modifications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to penetrate biological membranes, while the methyl groups at positions 2 and 6 stabilize the ring structure and improve chemical stability.

One of the most promising applications of this compound lies in its use as an intermediate in agrochemical synthesis. Recent advancements in pest control have emphasized the need for environmentally friendly and highly effective pesticides. N-Tert-butyl-2,6-dimethylmorpholine-4-carboxamide has been identified as a key precursor in the development of such compounds due to its ability to form stable amide bonds with various active ingredients. This not only enhances the efficacy of the final product but also reduces environmental impact by minimizing residue formation.

In addition to its practical applications, this compound has also been subjected to extensive computational studies to understand its electronic properties and reactivity. Quantum chemical calculations have revealed that the carboxamide group plays a critical role in modulating the molecule's electronic structure, making it an excellent candidate for use in electronic materials. Researchers have proposed its potential application in organic semiconductors, where its ability to form hydrogen bonds could enhance charge transport properties.

The synthesis of N-Tert-butyl-2,6-dimethylmorpholine-4-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium-catalyzed coupling reactions has enabled more efficient formation of the morpholine ring system. Furthermore, green chemistry approaches have been integrated into its production process to minimize waste and reduce environmental footprint.

Despite its numerous advantages, there are challenges associated with the large-scale production and application of this compound. One major concern is its stability under varying environmental conditions. Recent studies have focused on identifying factors that influence its degradation pathways. Findings suggest that exposure to UV light and high temperatures can lead to decomposition, releasing byproducts that may pose ecological risks. To address this, researchers are exploring methods to enhance its stability through structural modifications or encapsulation techniques.

In conclusion, N-Tert-butyl-2,6-dimethylmorpholine-4-carboxamide (CAS No. 1600125-90-3) is a multifaceted compound with immense potential across diverse industries. Its unique structural features and functional groups make it an invaluable tool for developing advanced materials and bioactive compounds. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.